3-(3,5-dimethylphenyl)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(3,5-dimethylphenyl)-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H28N4O2S2/c1-18-14-19(2)16-21(15-18)30-25(32)24-22(8-13-33-24)27-26(30)34-17-23(31)29-11-9-28(10-12-29)20-6-4-3-5-7-20/h3-7,14-16H,8-13,17H2,1-2H3
• InChI Key: FKPYTCJCFKIBGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)N4CCN(CC4)C5=CC=CC=C5)C
• Molecular Formula: C26H28N4O2S2
• Molecular Weight: 492.7 g/mol

Description

3-(3,5-dimethylphenyl)-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H28N4O2S2 and its molecular weight is 492.66. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity The compound's derivatives have been synthesized and evaluated for their potential anticancer activities. For example, pyrazolopyrimidine derivatives exhibit anticancer and anti-5-lipoxygenase agents, showing significant cytotoxic activities against cancer cell lines such as HCT-116 and MCF-7 (Rahmouni et al., 2016). Additionally, thienopyrimidine and thienotriazolopyrimidine derivatives have been synthesized and shown potent anticancer activity, comparable to doxorubicin, on various human cancer cell lines including MCF-7, HeLa, and HCT-116 (Hafez & El-Gazzar, 2017).

Antimicrobial Activity Novel derivatives containing the chemical structure have also been synthesized for antimicrobial applications. These compounds have shown promising biological activity against a range of bacterial and fungal strains, indicating their potential as antimicrobial agents. Specifically, thiazolidinone derivatives have been evaluated for their antimicrobial activity, demonstrating significant effectiveness against bacterial strains like Staphylococcus aureus and Escherichia coli (Patel, Kumari, & Patel, 2012).

Enzyme Inhibition Furthermore, certain derivatives exhibit specific enzyme inhibitory activities. For instance, pyrazolopyrimidones have been identified as specific inhibitors of cGMP-specific phosphodiesterase, which is crucial for enzymatic and cellular activities, including in vivo oral antihypertensive activity (Dumaitre & Dodic, 1996).

Antiviral Properties Derivatives have also been synthesized and shown to inhibit the reproduction of type 1 human immunodeficiency virus (HIV-1) in vitro, providing a basis for further research into antiviral drugs (Novikov, Ozerov, Sim, & Buckheit, 2004).